molecular formula C16H25N3O3 B248288 N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide

N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide

Cat. No. B248288
M. Wt: 307.39 g/mol
InChI Key: UTKCLLCLVRSGMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide is a chemical compound that has been studied for its potential therapeutic applications. It is also known as 25I-NBOMe, a synthetic hallucinogenic drug that has been associated with several cases of severe toxicity and fatalities. However,

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide involves the activation of the serotonin 2A receptor, which leads to the modulation of various neurotransmitter systems such as dopamine, glutamate, and GABA. This activation results in the alteration of perception, cognition, and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide include changes in heart rate, blood pressure, body temperature, and respiratory rate. This compound has also been shown to induce hallucinations, altered perception of time and space, and profound changes in mood and emotions.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide in lab experiments include its potency, selectivity, and specificity for the serotonin 2A receptor. This compound can be used to study the role of this receptor in various physiological and pathological conditions. However, the limitations of using this compound include its potential toxicity and the lack of knowledge about its long-term effects.

Future Directions

There are several future directions for the research on N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide. One direction is to study the role of this compound in the regulation of mood and emotions in various psychiatric disorders such as depression and anxiety. Another direction is to investigate the potential therapeutic applications of this compound in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to understand the long-term effects and potential toxicity of this compound.
Conclusion:
In conclusion, N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide is a chemical compound that has been studied for its potential therapeutic applications. It is a potent agonist of the serotonin 2A receptor and has been used as a research tool to study the role of this receptor in various physiological and pathological conditions. While this compound has several advantages for lab experiments, its potential toxicity and lack of knowledge about its long-term effects are limitations that need to be addressed in future research.

Synthesis Methods

The synthesis method of N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide involves several steps. The first step is the preparation of 2,5-dimethoxybenzaldehyde, which is then reacted with nitromethane to form the corresponding nitrostyrene. The nitrostyrene is then reduced to the amine using a reducing agent such as sodium borohydride. The final step involves the reaction of the amine with 4-methylpiperazine and propanoyl chloride to form the desired compound.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and psychiatry. It is a potent agonist of the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has been used as a research tool to study the role of this receptor in various physiological and pathological conditions.

properties

Product Name

N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide

Molecular Formula

C16H25N3O3

Molecular Weight

307.39 g/mol

IUPAC Name

N-(3,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)propanamide

InChI

InChI=1S/C16H25N3O3/c1-18-6-8-19(9-7-18)5-4-16(20)17-13-10-14(21-2)12-15(11-13)22-3/h10-12H,4-9H2,1-3H3,(H,17,20)

InChI Key

UTKCLLCLVRSGMJ-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)OC)OC

Canonical SMILES

CN1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)OC)OC

solubility

46.1 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.